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Compound of Interest

Compound Name: Diethyl 4-aminoheptanedioate

Cat. No.: B3043162

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available information on Diethyl 4-
aminoheptanedioate. Extensive experimental data regarding its physical, chemical, and
pharmacological properties is limited in published literature.

Introduction

Diethyl 4-aminoheptanedioate is an organic chemical compound identified by the CAS
number 759438-10-3. Based on its structure, it is classified as a dicarboxylic acid amino ester.
Such compounds are of interest in medicinal chemistry and materials science as building
blocks for the synthesis of more complex molecules, including peptides, polymers, and various
heterocyclic systems. The presence of a primary amine and two ester functionalities provides
multiple reactive sites for chemical modifications.

Chemical and Physical Properties

Detailed experimental data on the physical and chemical properties of Diethyl 4-
aminoheptanedioate are not readily available in the public domain. The following table
summarizes the basic molecular information.
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Property Value Source
CAS Number 759438-10-3 N/A
Molecular Formula C11H21NOa [1][2]
Molecular Weight 231.29 g/mol [11[2]
IUPAC Name Diethyl 4-aminoheptanedioate N/A
Synonyms 4-—Aminoheptanedioic acid, N/A
diethyl ester
Purity Typically offered at 297% [3]

Storage Conditions

Recommended storage at
-20°C

[3]

Note: Properties such as melting point, boiling point, solubility, density, and pKa have not been

found in the reviewed literature.

Synthesis and Reactivity

Synthesis

Specific, detailed experimental protocols for the synthesis of Diethyl 4-aminoheptanedioate

are not described in the available scientific literature. However, analogous compounds are

generally synthesized through multi-step organic chemistry routes. A plausible, though not

documented, synthetic approach could involve the following conceptual workflow:
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(Commercially Available Starting Materials)

'

(Michael Addition of a nitroalkane to an acrylate)

'

(Reduction of the nitro group to an amine)

'

(Esterification of the carboxylic acids)

'

(Diethyl 4-aminoheptanedioate)
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Caption: A conceptual synthetic workflow for Diethyl 4-aminoheptanedioate.

Chemical Reactivity

The chemical reactivity of Diethyl 4-aminoheptanedioate is dictated by its functional groups: a

primary amine and two ethyl ester groups.

e Primary Amine: The amine group is nucleophilic and can participate in a variety of reactions,
including acylation, alkylation, and Schiff base formation. It can react with carboxylic acids
and their derivatives (e.g., activated NHS esters) to form amides.[4]

o Ester Groups: The two diethyl ester groups can undergo hydrolysis under acidic or basic
conditions to yield the corresponding dicarboxylic acid. They can also be subject to
transesterification or reduction.
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Caption: Reactivity profile of Diethyl 4-aminoheptanedioate.

Potential Applications and Pharmacological
Relevance

While no specific biological activity or pharmacological studies for Diethyl 4-
aminoheptanedioate have been reported, the broader class of amino dicarboxylic acid esters
has been investigated in various contexts. For instance, some dicarboxylic acid amino esters
have been explored for their effects on neuromuscular conduction.[5]

Given its structure, Diethyl 4-aminoheptanedioate could serve as a scaffold or intermediate in
the synthesis of:

e Peptidomimetics: The amino acid-like structure makes it a candidate for incorporation into
peptide sequences to introduce conformational constraints or novel side chains.

» Novel Heterocycles: The functional groups can be utilized for the construction of various
nitrogen- and oxygen-containing heterocyclic rings with potential biological activities.

e PROTACSs and Molecular Glues: The molecule could potentially be functionalized to act as a
linker in Proteolysis Targeting Chimeras (PROTACS) or other bifunctional molecules in drug
discovery.

Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the use of Diethyl 4-aminoheptanedioate
are not available. Researchers utilizing this compound would need to develop their own
protocols based on standard organic chemistry techniques for reactions involving primary
amines and esters.

Signaling Pathways

There is no information available in the scientific literature linking Diethyl 4-
aminoheptanedioate to any specific signaling pathways.

Conclusion

Diethyl 4-aminoheptanedioate is a chemical compound with potential as a building block in
synthetic organic chemistry and drug discovery. However, there is a significant lack of publicly
available data regarding its specific physical, chemical, and pharmacological properties.
Further research is required to fully characterize this molecule and explore its potential
applications. Researchers and drug development professionals should treat this compound as
a research chemical and perform their own comprehensive analyses to determine its suitability
for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diethyl 4-(2-aminoethylamino)heptanedioate | C13H26N204 | CID 21624409 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Diethyl 4-(oxomethylidene)heptanedioate | C12H1805 | CID 141345494 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. Diethyl 4-aminoheptanedioate, 759438-10-3 | BroadPharm [broadpharm.com]

4. medchemexpress.com [medchemexpress.com]

5. [Effect of cholinesterase inhibitors and reactivators on the blocking action of dicarboxylic
acid amino esters on neuromuscular conduction] - PubMed [pubmed.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b3043162?utm_src=pdf-body
https://www.benchchem.com/product/b3043162?utm_src=pdf-body
https://www.benchchem.com/product/b3043162?utm_src=pdf-body
https://www.benchchem.com/product/b3043162?utm_src=pdf-body
https://www.benchchem.com/product/b3043162?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-4-_2-aminoethylamino_heptanedioate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-4-_2-aminoethylamino_heptanedioate
https://pubchem.ncbi.nlm.nih.gov/compound/diethyl-4-_oxomethylidene_heptanedioate
https://pubchem.ncbi.nlm.nih.gov/compound/diethyl-4-_oxomethylidene_heptanedioate
https://broadpharm.com/product/bp-21543
https://www.medchemexpress.com/diethyl-4-aminoheptanedioate.html?locale=ko-KR
https://pubmed.ncbi.nlm.nih.gov/1227902/
https://pubmed.ncbi.nlm.nih.gov/1227902/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Technical Guide: Diethyl 4-aminoheptanedioate (CAS
No. 759438-10-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3043162#cas-number-759438-10-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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